Cas no 79639-27-3 (b-D-Glucopyranosiduronic acid,4-[2,2-dichloro-1-(4-methoxyphenyl)ethyl]phenyl)

• Product name: b-D-Glucopyranosiduronic acid,4-[2,2-dichloro-1-(4-methoxyphenyl)ethyl]phenyl
• CAS No: 79639-27-3
• MF: C₂₁H₂₂O₈Cl₂
• MW: 473.30058
• CID: 579592
• PubChem ID: 187203

b-D-Glucopyranosiduronic acid,4-[2,2-dichloro-1-(4-methoxyphenyl)ethyl]phenyl Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid,4-[2,2-dichloro-1-(4-methoxyphenyl)ethyl]phenyl
• DTXSID401000635
• 79639-27-3
• beta-D-Glucopyranosiduronic acid, 4-(2,2-dichloro-1-(4-methoxyphenyl)ethyl)phenyl
• 4-[2,2-Dichloro-1-(4-methoxyphenyl)ethyl]phenyl hexopyranosiduronic acid

• Inchi： InChI=1S/C21H22Cl2O8/c1-29-12-6-2-10(3-7-12)14(19(22)23)11-4-8-13(9-5-11)30-21-17(26)15(24)16(25)18(31-21)20(27)28/h2-9,14-19,21,24-26H,1H3,(H,27,28)/t14?,15-,16-,17+,18-,21+/m0/s1
• InChI Key： AAVCXNILORITAY-BOYMLIHASA-N
• SMILES： COC1=CC=C(C=C1)C(C2=CC=C(C=C2)OC3C(C(C(C(O3)C(=O)O)O)O)O)C(Cl)Cl

Computed Properties

• Exact Mass: 472.0691730g/mol
• Monoisotopic Mass: 472.0691730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 126Ų